5-bromo-N-(4-(pentyloxy)phenyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-(4-pentoxyphenyl)furan-2-carboxamide
• InChI: InChI=1S/C16H18BrNO3/c1-2-3-4-11-20-13-7-5-12(6-8-13)18-16(19)14-9-10-15(17)21-14/h5-10H,2-4,11H2,1H3,(H,18,19)
• InChI Key: JPIOUHYAYNMNOQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC=C(C=C1)NC(=O)C2=CC=C(O2)Br
• Molecular Formula: C16H18BrNO3
• Molecular Weight: 352.22 g/mol

Description

5-bromo-N-(4-(pentyloxy)phenyl)furan-2-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential use in the field of medicine. This compound is a furan derivative that has shown promising results in various scientific studies.

Mechanism of Action

Target of Action

The primary target of 5-bromo-N-(4-(pentyloxy)phenyl)furan-2-carboxamide is currently unknown . This compound belongs to the class of organic compounds known as 2-furanilides . These are aromatic heterocyclic compounds containing a furan ring that is substituted at the 2-position with an anilide .

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-N-(4-(pentyloxy)phenyl)furan-2-carboxamide in lab experiments include its high potency, selectivity, and low toxicity. It has also been found to have good solubility in various solvents, which makes it easy to use in experiments. However, the limitations of using this compound in lab experiments include its high cost and limited availability. It is also important to note that further research is needed to fully understand the mechanism of action and potential side effects of this compound.

Future Directions

There are several future directions for the research on 5-bromo-N-(4-(pentyloxy)phenyl)furan-2-carboxamide. One direction is to further investigate its potential use in the treatment of cancer, inflammation, and neurological disorders. Another direction is to study its pharmacokinetics and pharmacodynamics in vivo to better understand its efficacy and safety. Additionally, the development of analogs and derivatives of this compound may lead to the discovery of more potent and selective compounds for various applications.
Conclusion:
In conclusion, 5-bromo-N-(4-(pentyloxy)phenyl)furan-2-carboxamide is a promising compound that has shown potential in the treatment of various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its derivatives for various applications.

Synthesis Methods

The synthesis of 5-bromo-N-(4-(pentyloxy)phenyl)furan-2-carboxamide involves the reaction of 5-bromo-2-furoic acid with 4-pentyloxyaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction is carried out in a solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified using column chromatography to obtain the final product.

Scientific Research Applications

5-bromo-N-(4-(pentyloxy)phenyl)furan-2-carboxamide has been studied for its potential use in the treatment of various diseases. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders. In cancer treatment, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation, it has been found to inhibit the production of pro-inflammatory cytokines. In neurological disorders, it has been found to have neuroprotective effects by reducing oxidative stress and inflammation.